Cas no 28314-82-1 (4-Bromo-2,5-difluorobenzoic acid)

• Product Name: 4-Bromo-2,5-difluorobenzoic acid
• CAS No: 28314-82-1
• MF: C₇H₃BrF₂O₂
• MW: 236.998328447342
• MDL: MFCD00844105
• CID: 838041
• PubChem ID: 822857
• Update Time: 2025-04-19

4-Bromo-2,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-difluorobenzoic acid
• Benzoic acid, 4-bromo-2,5-difluoro-
• 2,5-difluoro-4-bromo-benzoic acid
• 4-Brom-2.5-difluor-benzoesaeure
• 5-difluorobenzoic acid
• QC-4639
• YWZSTHLOAZTDFJ-UHFFFAOYSA-N
• 4-bromo-2,5-difluorobenzoic acid;
• EBD286342
• CL8911
• 4-bromo-2, 5-difluorobenzoic acid;
• 2,5-difluoro-4-bromo-benzoic acid;
• CM12480
• AB0023949
• W5111
• ST24023329
• Z1741973561
• AC-28609
• 4-Bromo-2,5-difluorobenzoicacid
• DB-367400
• SCHEMBL590353
• MFCD00844105
• AKOS013532449
• EN300-124100
• DTXCID80307443
• CS-W006705
• 28314-82-1
• GS-3943
• Z1203660652
• 4-Bromo-2 pound not5-difluorobenzoic acid
• DTXSID70356384
• SY022704

• MDL： MFCD00844105
• Inchi： 1S/C7H3BrF2O2/c8-4-2-5(9)3(7(11)12)1-6(4)10/h1-2H,(H,11,12)
• InChI Key： YWZSTHLOAZTDFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)C=C1F)F

Computed Properties

• Exact Mass: 235.92800
• Monoisotopic Mass: 235.92845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.3

Experimental Properties

• Density: 1.872±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 285.0±40.0 ºC (760 Torr),
• Flash Point: 126.2±27.3 ºC,
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.42550